Cas no 2138571-82-9 (2,2-difluoro-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylacetic acid)

• Product Name: 2,2-difluoro-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylacetic acid
• CAS No: 2138571-82-9
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 5777246
• PubChem ID: 165494824
• Update Time: 2025-10-28

2,2-difluoro-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2138571-82-9
• EN300-1139689
• 2,2-difluoro-2-[1-methyl-3-(propan-2-yl)-1H-pyrazol-5-yl]acetic acid
• 2,2-difluoro-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylacetic acid

• Inchi： 1S/C9H12F2N2O2/c1-5(2)6-4-7(13(3)12-6)9(10,11)8(14)15/h4-5H,1-3H3,(H,14,15)
• InChI Key： REWBJIDAVHAIFX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CC(C(C)C)=NN1C)F

Computed Properties

• Exact Mass: 218.08668395g/mol
• Monoisotopic Mass: 218.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-2-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ylacetic acid

Introduction to 2,2-difluoro-2-(1-methyl-3-(propan-2-yl)-1H-pyrazol-5-yl)acetic acid (CAS No. 2138571-82-9)

2,2-difluoro-2-(1-methyl-3-(propan-2-yl)-1H-pyrazol-5-yl)acetic acid, identified by its CAS number 2138571-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and applications in medicinal chemistry. The presence of fluoro substituents and a propanyl chain in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2,2-difluoro-2-(1-methyl-3-(propan-2-yl)-1H-pyrazol-5-yl)acetic acid consists of a central pyrazole ring substituted with a fluoro group at the 2-position and an acetic acid moiety at the 5-position. The 1-methyl and 3-propan-2-yl groups further modify the scaffold, enhancing its potential for interactions with biological targets. This configuration suggests that the compound may exhibit inhibitory effects on various enzymes or receptors, which is a critical criterion for many pharmaceutical applications.

In recent years, there has been growing interest in the development of novel pyrazole derivatives due to their versatile pharmacological properties. Pyrazoles are known to possess anti-inflammatory, antiviral, antibacterial, and anticancer activities, among others. The introduction of fluoro substituents into these molecules often enhances their metabolic stability and binding affinity to biological targets. For instance, fluoro-pyrazole derivatives have been reported to exhibit improved bioavailability and prolonged half-life in vivo, making them more effective in therapeutic settings.

One of the most compelling aspects of CAS No. 2138571-82-9 is its potential as a building block for more complex drug candidates. The acetic acid functionality at the 5-position of the pyrazole ring provides a handle for further chemical modifications, such as esterification or amidation, which can tailor the compound's pharmacokinetic properties. Additionally, the presence of both fluoro and alkyl groups allows for fine-tuning of electronic effects and lipophilicity, which are crucial parameters in drug design.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry. Fluorine atoms can influence multiple aspects of drug molecules, including their metabolic stability, binding affinity, and pharmacokinetic profiles. For example, fluorine substitution can prevent rapid degradation by enzymes such as cytochrome P450 enzymes, thereby increasing the compound's half-life in the body. Furthermore, fluorine atoms can enhance hydrogen bonding interactions with biological targets, leading to stronger binding affinities.

The synthesis of 2,2-difluoro-2-(1-methyl-3-(propan-2-yl)-1H-pyrazol-5-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Given its complex structure, the synthesis likely involves palladium-catalyzed cross-coupling reactions to establish the pyrazole core and subsequent functionalization steps to introduce the fluoro group and alkyl chains. Advances in synthetic methodologies have made it possible to construct such complex molecules with high efficiency and purity.

In terms of applications, CAS No. 2138571-82-9 shows promise as an intermediate in the synthesis of novel therapeutic agents. Its unique structural features make it a versatile scaffold for designing molecules that target specific biological pathways involved in diseases such as cancer, inflammation, and infectious disorders. By leveraging computational chemistry tools like molecular docking and quantum mechanics calculations, researchers can predict how this compound might interact with potential targets before conducting expensive wet-lab experiments.

The field of medicinal chemistry is constantly evolving with new methodologies and technologies that enhance drug discovery processes. High-throughput screening (HTS) techniques allow researchers to rapidly test large libraries of compounds for biological activity against various targets. Additionally, biocatalysis and flow chemistry are being increasingly employed to streamline synthetic routes and improve yields. These advancements make it more feasible to explore compounds like CAS No. 2138571-82-9 for their therapeutic potential.

Given its structural complexity and potential biological activity,CAS No. 2138571-82-9 represents an exciting area for future research. Further studies are needed to elucidate its pharmacological profile through preclinical testing in cell-based assays and animal models. Understanding how this compound interacts with biological systems will provide valuable insights into its mechanisms of action and potential therapeutic applications.

The development of new drugs is a lengthy process that requires meticulous evaluation at multiple stages—from initial discovery to clinical trials—and regulatory approval before reaching patients worldwide,CAS No. 2138571–82–9 could play an instrumental role during early stages by serving as an effective lead compound or intermediate material used within larger research projects aimed at creating safer yet more effective treatments across numerous therapeutic areas where unmet medical needs persist today